Cas no 366806-81-7 (4-Thiazolidinecarboxylicacid,2-ethyl-,1-methylethylester,(2S,4R)-(9CI))

• Product Name: 4-Thiazolidinecarboxylicacid,2-ethyl-,1-methylethylester,(2S,4R)-(9CI)
• CAS No: 366806-81-7
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 297470
• Update Time: 2023-03-30

4-Thiazolidinecarboxylicacid,2-ethyl-,1-methylethylester,(2S,4R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-ethyl-, 1-methylethyl ester, (2S,4R)-
• 4-Thiazolidinecarboxylicacid,2-ethyl-,1-methylethylester,(2S,4R)-(9CI)

• Inchi： 1S/C9H17NO2S/c1-4-8-10-7(5-13-8)9(11)12-6(2)3/h6-8,10H,4-5H2,1-3H3/t7-,8-/m0/s1
• InChI Key： GWJDSVNMLMMQKB-YUMQZZPRSA-N
• SMILES： S1C[C@@H](C(OC(C)C)=O)N[C@@H]1CC

Computed Properties

• Exact Mass: 203.098
• Monoisotopic Mass: 203.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2